Cas no 148691-24-1 (1,3-Olein-2-EPA)

• Product Name: 1,3-Olein-2-EPA
• CAS No: 148691-24-1
• MF: C₅₉H₁₀₀O₆
• MW: 905.421719551086
• CID: 5092215
• Update Time: 2025-11-02

1,3-Olein-2-EPA Chemical and Physical Properties

Names and Identifiers

• 5,8,11,14,17-Eicosapentaenoic acid, 2-[[(9Z)-1-oxo-9-octadecen-1-yl]oxy]-1-[[[(9Z)-1-oxo-9-octadecen-1-yl]oxy]methyl]ethyl ester, (5Z,8Z,11Z,14Z,17Z)-
• 1,3-Olein-2-EPA

• Inchi： 1S/C59H100O6/c1-4-7-10-13-16-19-22-25-28-29-32-35-38-41-44-47-50-53-59(62)65-56(54-63-57(60)51-48-45-42-39-36-33-30-26-23-20-17-14-11-8-5-2)55-64-58(61)52-49-46-43-40-37-34-31-27-24-21-18-15-12-9-6-3/h7,10,16,19,25-28,30-32,35,41,44,56H,4-6,8-9,11-15,17-18,20-24,29,33-34,36-40,42-43,45-55H2,1-3H3/b10-7-,19-16-,28-25-,30-26-,31-27-,35-32-,44-41-
• InChI Key： KYXSSOQPQVYSGO-SCHGNYNLSA-N
• SMILES： C(OC(COC(=O)CCCCCCC/C=C\CCCCCCCC)COC(=O)CCCCCCC/C=C\CCCCCCCC)(=O)CCC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CC

Experimental Properties

• Density: 0.934±0.06 g/cm3(Predicted)
• Boiling Point: 832.9±65.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triacylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triradylcglycerols Triacylglycerols

Additional information on 1,3-Olein-2-EPA

Recent Advances in the Study of 1,3-Olein-2-EPA (CAS: 148691-24-1): A Comprehensive Research Brief

The chemical compound 1,3-Olein-2-EPA (CAS: 148691-24-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This structured lipid, which combines oleic acid and eicosapentaenoic acid (EPA) in a unique triglyceride configuration, has shown promising potential in various therapeutic applications, including cardiovascular health, anti-inflammatory treatments, and metabolic disorders. This research brief aims to synthesize the latest findings on 1,3-Olein-2-EPA, focusing on its biochemical properties, mechanisms of action, and clinical implications.

Recent studies have highlighted the distinctive structural advantages of 1,3-Olein-2-EPA. Unlike conventional EPA supplements, which are typically esterified in the sn-1 and sn-3 positions, this compound features EPA in the sn-2 position, enhancing its bioavailability and metabolic stability. Research published in the Journal of Lipid Research (2023) demonstrated that this configuration significantly improves EPA incorporation into cell membranes, thereby amplifying its anti-inflammatory and cardioprotective effects. These findings underscore the importance of molecular structure in optimizing therapeutic outcomes.

In vitro and in vivo investigations have further elucidated the mechanisms underlying the biological activity of 1,3-Olein-2-EPA. A pivotal study in Biochemical Pharmacology (2024) revealed that this compound modulates the activity of peroxisome proliferator-activated receptors (PPARs), particularly PPAR-α and PPAR-γ, which are critical regulators of lipid metabolism and inflammation. Additionally, 1,3-Olein-2-EPA was shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a novel anti-inflammatory agent. These mechanistic insights provide a solid foundation for future clinical trials.

The therapeutic potential of 1,3-Olein-2-EPA extends beyond inflammation and cardiovascular health. Recent preclinical studies have explored its efficacy in managing metabolic syndromes, including obesity and type 2 diabetes. A 2023 study in Molecular Nutrition & Food Research reported that administration of 1,3-Olein-2-EPA in rodent models led to significant improvements in insulin sensitivity and reductions in hepatic steatosis. These effects were attributed to the compound's ability to enhance mitochondrial function and promote fatty acid oxidation, highlighting its multifaceted pharmacological profile.

Despite these promising findings, challenges remain in the clinical translation of 1,3-Olein-2-EPA. Issues such as scalable synthesis, formulation stability, and long-term safety profiles require further investigation. However, advancements in enzymatic synthesis and nanotechnology-based delivery systems, as discussed in a 2024 review in Advanced Drug Delivery Reviews, offer potential solutions to these hurdles. The integration of these technologies could accelerate the development of 1,3-Olein-2-EPA-based therapeutics.

In conclusion, 1,3-Olein-2-EPA (CAS: 148691-24-1) represents a groundbreaking innovation in the field of structured lipids, with wide-ranging therapeutic applications. Its unique biochemical properties, coupled with emerging mechanistic and clinical data, position it as a promising candidate for addressing unmet medical needs in inflammation, cardiovascular disease, and metabolic disorders. Continued research and development efforts will be essential to fully realize its potential and bring it to the forefront of modern medicine.